Cas no 1174207-59-0 (1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid)

1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid structure
1174207-59-0 structure
Product Name:1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid
CAS No:1174207-59-0
MF:C11H7NO4
MW:217.177582979202
CID:2103980
Update Time:2023-08-03

1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-formyl-4-oxo-4H-quinolizine-3-carboxylic acid
    • TUTSHDCHXDOPIP-UHFFFAOYSA-N
    • 1-Formyl-4-oxo-4H-quinolizine-3-carboxylic acid
    • Inchi: 1S/C11H7NO4/c13-6-7-5-8(11(15)16)10(14)12-4-2-1-3-9(7)12/h1-6H,(H,15,16)
    • InChI Key: TUTSHDCHXDOPIP-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CC(C=O)=C2C=CC=CN21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 508
  • Topological Polar Surface Area: 74.7
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